N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide

• IUPAC Name: N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide
• InChI: InChI=1S/C4H6F2N2O3/c5-3(6)4(10)8-11-1-2(7)9/h3H,1H2,(H2,7,9)(H,8,10)
• InChI Key: IRZNZLYCPHKNRV-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)N)ONC(=O)C(F)F
• Molecular Formula: C4H6F2N2O3
• Molecular Weight: 168.10 g/mol

Description

N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide, also known as AOD-9604, is a peptide that has gained attention in scientific research due to its potential applications in various fields. AOD-9604 is a synthetic analog of the growth hormone-releasing factor (GRF) and has been shown to have anti-obesity and lipolytic properties.

Mechanism of Action

N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide acts by stimulating the release of growth hormone (GH) from the pituitary gland. GH is a hormone that regulates growth and metabolism in the body. N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide has been shown to selectively stimulate the release of GH without affecting other pituitary hormones.
Biochemical and Physiological Effects
N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide has been shown to have several biochemical and physiological effects. In animal models, N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide has been shown to reduce body fat and improve lipid metabolism. In addition, N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide has been shown to have anti-inflammatory properties and may have potential applications in the treatment of osteoarthritis.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide is that it is a synthetic analog of GRF and has been shown to selectively stimulate the release of GH without affecting other pituitary hormones. However, one limitation of N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide is that its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects.

Future Directions

There are several future directions for research on N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide. One potential area of research is in the treatment of obesity, where N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide may have potential as a therapeutic agent. In addition, further research is needed to fully understand the mechanism of action of N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide and its effects on the body. Finally, research is needed to investigate the potential applications of N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide in other fields, such as the treatment of osteoarthritis.

Synthesis Methods

N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide is synthesized through solid-phase peptide synthesis (SPPS) using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry. The process involves the sequential addition of amino acids to a resin-bound peptide chain, followed by deprotection and cleavage from the resin.

Scientific Research Applications

N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide has been studied extensively for its potential applications in various fields. In the field of obesity research, N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide has been shown to reduce body fat and improve lipid metabolism in animal models. In addition, N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide has been investigated for its potential use in the treatment of osteoarthritis, where it has been shown to have anti-inflammatory properties.